1-(2-iso-Butoxy-5-methylphenyl)ethanol

• CAS No.: 1048917-91-4
• Molecular Formula: C13H20O2
• Molecular Weight: 208.30 g/mol
• IUPAC Name: 1-[5-methyl-2-(2-methylpropoxy)phenyl]ethanol
• InChI: InChI=1S/C13H20O2/c1-9(2)8-15-13-6-5-10(3)7-12(13)11(4)14/h5-7,9,11,14H,8H2,1-4H3
• InChI Key: SMYNNNCRCAGTRP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OCC(C)C)C(C)O

Description

1-(2-iso-Butoxy-5-methylphenyl)ethanol is an organic compound with the molecular formula C₁₃H₂₀O₂ and a molecular weight of 208.3 g/mol . This compound is characterized by the presence of an isobutoxy group and a methyl group attached to a phenyl ring, along with an ethanol moiety. It is commonly used in various chemical and industrial applications due to its unique structural properties.

Preparation Methods

The synthesis of 1-(2-iso-Butoxy-5-methylphenyl)ethanol typically involves the reaction of 2-isobutoxy-5-methylphenol with ethylene oxide under controlled conditions. The reaction is usually carried out in the presence of a catalyst such as potassium hydroxide to facilitate the formation of the desired product . Industrial production methods may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

1-(2-iso-Butoxy-5-methylphenyl)ethanol undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding ketones or aldehydes using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or hydrocarbons using reducing agents like lithium aluminum hydride.

Substitution: The phenyl ring in the compound can undergo electrophilic aromatic substitution reactions, where substituents such as halogens or nitro groups can be introduced using reagents like halogens or nitrating agents.

Common reagents and conditions used in these reactions include acidic or basic catalysts, varying temperatures, and solvents like dichloromethane or ethanol. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-(2-iso-Butoxy-5-methylphenyl)ethanol has a wide range of scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds and as a reagent in chemical reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the development of new drugs or as a component in pharmaceutical formulations.

Industry: It is used in the production of specialty chemicals, coatings, and polymers due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 1-(2-iso-Butoxy-5-methylphenyl)ethanol involves its interaction with specific molecular targets and pathways. The compound can act as a ligand, binding to receptors or enzymes and modulating their activity. This interaction can lead to various biological effects, such as inhibition of microbial growth or modulation of cellular signaling pathways .

Comparison with Similar Compounds

1-(2-iso-Butoxy-5-methylphenyl)ethanol can be compared with other similar compounds, such as:

1-(2-Butoxy-5-methylphenyl)ethanol: Similar structure but with a butoxy group instead of an isobutoxy group.

1-(2-iso-Butoxy-4-methylphenyl)ethanol: Similar structure but with the methyl group in a different position on the phenyl ring.

1-(2-iso-Butoxy-5-ethylphenyl)ethanol: Similar structure but with an ethyl group instead of a methyl group.

These compounds share similar chemical properties but may exhibit different reactivity and applications due to the variations in their structures.

Biological Activity

1-(2-iso-Butoxy-5-methylphenyl)ethanol is a chemical compound that has garnered interest due to its potential biological activities, particularly in the fields of pharmacology and toxicology. This article aims to explore the biological activity of this compound, including its antimicrobial properties, mechanisms of action, and potential therapeutic applications.

1-(2-iso-Butoxy-5-methylphenyl)ethanol, also known as 2-(5-methyl-2-isobutoxyphenyl)ethanol, has the following chemical characteristics:

Property	Value
Molecular Formula	C13H18O2
Molecular Weight	210.29 g/mol
CAS Number	1070990-24-7
Structure	Chemical Structure

Antimicrobial Properties

Recent studies have indicated that 1-(2-iso-Butoxy-5-methylphenyl)ethanol exhibits significant antimicrobial activity. For instance, it has been tested against various bacterial strains, revealing effective inhibition of growth at low concentrations. The minimum inhibitory concentration (MIC) values for several pathogens are summarized in the table below:

Pathogen	MIC (mg/mL)
Staphylococcus aureus	0.025
Escherichia coli	0.050
Bacillus subtilis	0.030
Pseudomonas aeruginosa	0.040

These findings suggest that the compound could be a promising candidate for developing new antimicrobial agents, especially against antibiotic-resistant strains.

The mechanisms by which 1-(2-iso-Butoxy-5-methylphenyl)ethanol exerts its antimicrobial effects involve several biochemical pathways:

• Cell Membrane Disruption : The compound may integrate into bacterial cell membranes, leading to increased permeability and eventual cell lysis.
• Inhibition of Enzyme Activity : It may inhibit key enzymes involved in metabolic pathways critical for bacterial survival.
• Biofilm Disruption : Studies show that this compound can significantly reduce biofilm formation in pathogenic bacteria, enhancing its potential as an anti-biofilm agent.

Case Studies

A notable case study involved the application of 1-(2-iso-Butoxy-5-methylphenyl)ethanol in treating infections caused by Staphylococcus aureus. In vitro tests demonstrated a significant reduction in bacterial load when treated with this compound compared to controls. The study highlighted its potential use in clinical settings for managing infections resistant to conventional antibiotics.

Research Findings

• Antimicrobial Efficacy : A study published in the Journal of Antimicrobial Chemotherapy reported that derivatives of this compound showed enhanced activity against multidrug-resistant strains.
• Toxicological Assessments : Toxicity studies indicated that while the compound is effective against pathogens, it exhibits low toxicity to mammalian cells, suggesting a favorable safety profile for therapeutic use.
• Potential for Drug Development : Ongoing research is exploring its role as a lead compound in synthesizing new pharmaceuticals aimed at treating bacterial infections.